Cas no 33239-40-6 (3-carbamoyl-2-oxo-propanoic acid)

• Product Name: 3-carbamoyl-2-oxo-propanoic acid
• CAS No: 33239-40-6
• MF: C₄H₅NO₄
• MW: 131.086801290512
• CID: 323193
• PubChem ID: 439716
• Update Time: 2025-04-19

3-carbamoyl-2-oxo-propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-carbamoyl-2-oxo-propanoic acid
• 4-amino-2,4-dioxobutanoic acid
• butanoic acid, 4-amino-2,4-dioxo-
• alpha-Ketosuccinamic acid
• 2-Oxosuccinamic acid
• gamma-Aminooxaloacetate
• 4Q6YD5E2A6
• Q27101856
• Oxaloacetamid
• 4-Azanyl-2,4-bis(oxidanylidene)butanoic acid
• 33239-40-6
• 4-Hydroxy-4-imino-2-oxobutanoic acid
• DTXSID60954878
• C02362
• CHEBI:16327
• AKOS006340999
• ONGPAWNLFDCRJE-UHFFFAOYSA-N
• Oxaloacetamide
• SCHEMBL188356

• Inchi： 1S/C4H5NO4/c5-3(7)1-2(6)4(8)9/h1H2,(H2,5,7)(H,8,9)
• InChI Key： ONGPAWNLFDCRJE-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC(N)=O

Computed Properties

• Exact Mass: 131.02185
• Monoisotopic Mass: 131.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• Density: 1.504±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 140 ºC
• Boiling Point: 374.9°Cat760mmHg
• Flash Point: 180.5°C
• Refractive Index: 1.502
• Solubility: Soluble (299 g/l) (25 º C),
• PSA: 97.46